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Compound of Interest

Compound Name: 1-(Pyrrolidin-1-ylmethyl)pyrrolidine
CAS No.: 7309-47-9
Cat. No.: B1660205

Get Quote

Executive Summary

N,N'-Methylenedipyrrolidine (CAS 7309-47-9) is a bis-amine aminal formed by the
condensation of two equivalents of pyrrolidine with one equivalent of formaldehyde. As a
geminal diamine (aminal), it serves as a masked formaldehyde source and a specialized ligand
in organic synthesis. In medicinal chemistry, it is often investigated as a potential prodrug
moiety or a reactive intermediate in Mannich-type reactions. Its physical profile is characterized
by its liquid state at room temperature, amine-like odor, and sensitivity to acidic hydrolysis.

Chemical Identity & Structural Parameters
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Parameter Detail

IUPAC Name 1,1'-Methylenedipyrrolidine

Dipyrrolidinomethane; Bis(1-
Common Synonyms pyrrolidinyl)methane; N,N'-
Methylenebispyrrolidine

CAS Number 7309-47-9

Molecular Formula

Molecular Weight 154.26 g/mol

SMILES C1CCN(C1)CN2CCccee2

InChl Key KQISQNCCCASSDX-UHFFFAOYSA-N
Structure Type Aminal (N-C-N linkage); Saturated Heterocycle

Physical Properties Profile

The following data aggregates experimental observations and high-confidence predicted
values based on structural analogs (e.g., bis(diethylamino)methane).

Thermodynamic & Transport Properties
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Property Value | Range Condition / Note
Physical State Liquid At 25°C, 1 atm
Oxidizes/darkens upon air
Color Colorless to Pale Yellow
exposure
- ) @ 12-15 mmHg (Estimated
Boiling Point ~80-85 °C
based on analogs*)
Boiling Point (Atm) 170-175°C @ 760 mmHg (Predicted)
Density 0.89 - 0.92 g/cm3 @ 20°C (Predicted)

Refractive Index (

1.4650 — 1.4750 Typical for aliphatic aminals
)
Vapor Pressure ~0.5 mmHg @ 25°C (Estimated)
Flash Point ~55-60 °C Flammable liquid (Class 3)

*Note: The acyclic analog, Bis(diethylamino)methane (

), has a boiling point of 168°C. The cyclic constraint of pyrrolidine typically increases boiling
points slightly due to molecular shape, but the carbon count is identical.

Solubility & Miscibility

o Water: Soluble (with gradual hydrolysis). The compound is an aminal and will decompose
back to pyrrolidine and formaldehyde in aqueous acidic media.

e Organic Solvents: Fully miscible with Ethanol, Diethyl Ether, Dichloromethane, Toluene, and
THF.

» Partition Coefficient (LogP): ~1.4 (Predicted).

Spectroscopic Signatures (Identification)

The symmetry of N,N'-methylenedipyrrolidine (

) simplifies its spectral data. The two pyrrolidine rings are chemically equivalent.
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Nuclear Magnetic Resonance (NMR)

Solvent;

or

(Avoid acidic solvents like

with traces of HCI to prevent hydrolysis).

Shift (
Nucleus Multiplicity Integration Assignment
ppm)
N-CH
H 3.20-3.30 Singlet (s) 2H _N (Aminal
Bridge)
Pyrrolidine
2.55-2.65 Multiplet (m) 8H
-CH
Pyrrolidine
1.70-1.80 Multiplet (m) 8H
-CH
N-CH
C 74.0-76.0 Singlet - N (Aminal
Carbon)
Pyrrolidine
50.5-51.5 Singlet -
-CH
Pyrrolidine
23.5-245 Singlet -
-CH

Infrared Spectroscopy (FT-IR)
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e Absence of N-H stretch: No peak in 3200-3500 cm~1 region (confirms tertiary amine
formation).[1]

« C-H Stretch: 2800-2980 cm~t (Aliphatic).

e Aminal Bands: Characteristic "Bohlmann bands" or C-N stretches may appear in the 1100—
1250 cm~1 fingerprint region.

Synthesis Protocol: Mannich Condensation[5]

The most reliable method for generating high-purity N,N'-methylenedipyrrolidine is the direct
condensation of pyrrolidine with formaldehyde. This reaction is exothermic and proceeds
rapidly.

Reagents

e Pyrrolidine (2.0 equivalents)[2]
o Formaldehyde (1.0 equivalent) - Use 37% aqueous formalin or paraformaldehyde.
e Solvent: Water (if using formalin) or Ethanol.

» Drying Agent: Potassium Hydroxide (KOH) pellets or Potassium Carbonate (

Step-by-Step Procedure

e Setup: Equip a 3-neck round-bottom flask with a reflux condenser, addition funnel, and
magnetic stirrer. Place in an ice bath (0°C).

» Addition: Charge the flask with Pyrrolidine (2.0 eq). Slowly add Formaldehyde (1.0 eq)
dropwise. Caution: Exothermic reaction.

o Reaction: Allow the mixture to warm to room temperature and stir for 1-2 hours. The solution
may become biphasic if water is present.

e Separation:
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o If using Formalin: Saturate the aqueous layer with solid KOH to salt out the organic amine.
Separate the organic layer.

o If using Paraformaldehyde: The mixture will become homogenous; add a drying agent
directly.

 Purification: Dry the organic layer over solid KOH pellets for 12 hours. Decant and perform
vacuum distillation.

o Collect the fraction boiling at ~82°C @ 14 mmHg (adjust based on vacuum).

* Yield: Typically 75-85%.

Synthesis Workflow Diagram

Reagents

i

i Formaldehyde (1 eq)

| ‘Workup

i

i pyrrolidine (2 Condensation Phase Separation Vacuum Distillation
||| P @ cap (Exothermic, 0°C -> RT) (KOH Salting Out) (~82°C @ 14 mmHg)

,,,,,,,,,,,,,,,,,,,,,,,

| N,N'-Methylenedipyrrolidine
(>98% Purity)

Click to download full resolution via product page

Caption: Synthesis of N,N'-methylenedipyrrolidine via Mannich condensation of pyrrolidine and
formaldehyde.

Stability & Reactivity Profile

Understanding the aminal nature of this compound is critical for its application. It is stable in
basic and neutral anhydrous conditions but labile in acid.

Hydrolysis Pathway
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In the presence of water and acid (or even atmospheric moisture over time), the methylene

bridge cleaves, reverting to the starting materials. This makes it a useful "formaldehyde depot
in synthesis.

2x Pyrrolidine
------- > +

Formaldehyde

Iminium lon
Intermediate

N,N'-Methylenedipyrrolidine |+ H+
(Aminal)

Click to download full resolution via product page

Caption: Acid-catalyzed hydrolysis pathway reverting the aminal to pyrrolidine and
formaldehyde.

Key Applications

e Mannich Reaction Surrogate: Acts as a pre-formed Mannich base, allowing for cleaner
reactions with ketones or phenols compared to using free formaldehyde.

» Hydride Donor: In the presence of specific Lewis acids or in HFIP solvent, the pyrrolidine ring
can act as a hydride donor, facilitating reductive functionalization.

» Ligand Synthesis: Used as a bidentate nitrogen donor precursor or to link metal centers.
Handling & Safety (SDS Summary)
Signal Word: DANGER
e Hazard Statements:
o H225: Highly Flammable liquid and vapor.
o H314: Causes severe skin burns and eye damage (due to amine hydrolysis).
o H302: Harmful if swallowed.

 Precautionary Measures:

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1660205/docs?utm_src=pdf-body-img#n-n-methylenedipyrrolidine-technical-profile-characterization-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Store under inert atmosphere (Nitrogen/Argon) to prevent hydrolysis and oxidation.
o Use only in a chemical fume hood.

o Wear chemical-resistant gloves (Nitrile) and safety goggles.

» Storage: Keep cold (2-8°C) and dry. Hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [N,N'-Methylenedipyrrolidine: Technical Profile &
Characterization Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1660205/docs#n-n-methylenedipyrrolidine-technical-
profile-characterization-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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